N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C18H15Cl2N3O4S3/c19-15-9-13(16(20)29-15)14-10-28-18(21-14)22-17(24)11-1-3-12(4-2-11)30(25,26)23-5-7-27-8-6-23/h1-4,9-10H,5-8H2,(H,21,22,24)
• InChI Key: GSEHYNVNFHGUFQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=C(SC(=C4)Cl)Cl
• Molecular Formula: C18H15Cl2N3O4S3
• Molecular Weight: 504.4 g/mol
• CAS No.: 325988-91-8

Description

N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C18H15Cl2N3O4S3 and its molecular weight is 504.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Physicochemical Characterization

A series of derivatives related to thiazolyl and thiophenyl structures were synthesized, characterized by NMR, IR spectroscopy, and mass spectrometry. These compounds demonstrated various biological activities, including psychotropic, anti-inflammatory, and cytotoxic effects, highlighting the chemical versatility and potential pharmaceutical applications of such structures (Zablotskaya et al., 2013).

Antitumor Properties

Research on N-(5-R-benzyl-1,3-thiazol-2-yl)-derivatives showed promising results for new anticancer agents, underscoring the importance of structural modifications to enhance therapeutic potentials (Horishny et al., 2020).

Antimicrobial Agents

Studies on 2-phenylamino-thiazole derivatives, including benzamide ethers, revealed significant antimicrobial activity against various bacterial and fungal strains. This suggests the potential for developing new antimicrobial agents based on the benzothiazole backbone (Bikobo et al., 2017).

Copper-Catalyzed Synthesis

Intramolecular cyclization using copper catalysis was employed to synthesize N-benzothiazol-2-yl-amides, demonstrating the utility of metal-catalyzed reactions in constructing complex molecules efficiently (Wang et al., 2008).

Anticancer Evaluation

The design and synthesis of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides for anticancer evaluation highlighted the continued interest in benzothiazole derivatives as potential anticancer drugs. The tested compounds showed moderate to excellent activity against various cancer cell lines (Ravinaik et al., 2021).